1-(2-(5-Chlorothiophen-2-yl)-2-methoxyethyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C19H19ClN2O2S/c1-24-16(17-9-10-18(20)25-17)12-22-19(23)21-11-14-7-4-6-13-5-2-3-8-15(13)14/h2-10,16H,11-12H2,1H3,(H2,21,22,23)
• InChI Key: OTMLUGHIZHEXBD-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)NCC1=CC=CC2=CC=CC=C21)C3=CC=C(S3)Cl
• Molecular Formula: C19H19ClN2O2S
• Molecular Weight: 374.9 g/mol

Description

1-(2-(5-Chlorothiophen-2-yl)-2-methoxyethyl)-3-(naphthalen-1-ylmethyl)urea, also known as CTMU, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Highly Selective Ratiometric Fluorescent Sensor for Cu(II)

A naphthalene derivative with two urea groups was synthesized for detecting Cu(II) ions ratiometrically. The complexation between urea groups and Cu(II) results in a significant red-shift in the emission spectra, demonstrating a highly selective method for Cu(II) detection. This synthesis approach highlights the role of electron-donating groups in enhancing the complexation ability for Cu(II), potentially applicable in the development of sensitive and selective fluorescent sensors for metal ions (Yang et al., 2006).

Conformational Adjustments Over Synthons of Urea and Thiourea Based Assemblies

The study explores conformational adjustments in urea and thiourea derivatives, revealing the influence of intramolecular hydrogen bonding and the impact of different functional groups on self-assembly and polymorphism. These findings contribute to the understanding of molecular assembly processes and could inform the design of new materials with tailored properties (Phukan & Baruah, 2016).

Assemblies of Salts of Urea and Thiourea Derivatives

This research presents the structural characterization and photoluminescence of perchlorate salts of urea and thiourea derivatives. The comparison with parent compounds offers insights into the molecular arrangements that affect photoluminescence, potentially useful in the development of materials for optoelectronic applications (Baruah & Brahma, 2023).

Coordination Chemistry and Sensing Properties Towards Anions and Metal Ions

The novel fluorescent urea derivative exhibits unique coordination and sensing properties towards anions and metal ions, especially fluoride and zinc ions. The study demonstrates the potential of simple urea derivatives in the development of selective sensors for environmental and biological applications (Aragoni et al., 2021).